Cas no 33229-89-9 (Ethyl 2-(dimethylamino)acetate)

• Product Name: Ethyl 2-(dimethylamino)acetate
• CAS No: 33229-89-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00009175
• CID: 311017
• PubChem ID: 87567363
• Update Time: 2025-10-29

Ethyl 2-(dimethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(dimethylamino)acetate
• N,N-Dimethylglycine Ethyl Ester
• Glycine, N,N-dimethyl-,ethyl ester
• Di-Me-Gly-OEt
• Dimethylaminoacetic acid ethyl ester
• Dimethylglycine ethyl ester
• EINECS 251-411-9
• Ethyl (dimethylamino)acetate
• Ethyl dimethylglycinate
• ethyl N,N-dimethyl glycine
• Ethyl N,N-dimethylaminoacetate
• Ethyl N,N-dimethylglycinate
• N,N-dimethyl ethylglycinate
• D78232
• AKOS003961598
• MFCD00009175
• N,N-Dimethylglycine ethyl ester, 98%
• n,n-dimethyl glycine ethyl ester
• CS-W013421
• N,N-Dimethylglycineethylester
• NS00029444
• InChI=1/C6H13NO2/c1-4-9-6(8)5-7(2)3/h4-5H2,1-3H3
• AMY3944
• HY-W012705
• SY051781
• 33229-89-9
• D0726
• N,N-Dimethyl-glycine ethyl ester
• BRN 1750085
• 4-04-00-02366 (Beilstein Handbook Reference)
• BGCNBOFPABQGNG-UHFFFAOYSA-
• SCHEMBL196815
• Glycine, N,N-dimethyl-, ethyl ester
• LS-13199
• Dimethylamino-acetic acid ethyl ester
• DTXSID6067755
• AI3-62123
• DB-048366

• MDL： MFCD00009175
• Inchi： 1S/C6H13NO2/c1-4-9-6(8)5-7(2)3/h4-5H2,1-3H3
• InChI Key： BGCNBOFPABQGNG-UHFFFAOYSA-N
• SMILES： O(CC)C(CN(C)C)=O

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 0.928 g/mL at 25 °C(lit.)
• Melting Point: 135 ºC
• Boiling Point: 40°C/6.8mmHg
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.413(lit.)
• Solubility: Soluble (130 g/l) (25 º C),
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Flammable.
• PSA: 29.54000
• LogP: 0.11110
• Solubility: Not determined

Ethyl 2-(dimethylamino)acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-38
• Safety Instruction： S37-S17
• FLUKA BRAND F CODES：3-8-9-23
• RTECS：MB9990000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(dimethylamino)acetate

Comprehensive Overview of Ethyl 2-(dimethylamino)acetate (CAS No. 33229-89-9): Properties, Applications, and Industry Insights

Ethyl 2-(dimethylamino)acetate (CAS No. 33229-89-9) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical research. This ester derivative of dimethylaminoacetic acid exhibits unique physicochemical properties, making it valuable for N-functionalization reactions and as a building block in heterocyclic chemistry. With increasing demand for fine chemicals and pharmaceutical intermediates, this compound has gained significant attention in recent years.

The molecular structure of Ethyl 2-(dimethylamino)acetate features both ester and tertiary amine functional groups, enabling diverse reactivity patterns. Researchers particularly value its role in asymmetric synthesis and catalysis applications. Recent studies highlight its potential in developing biodegradable surfactants and green chemistry solutions, aligning with current industry trends toward sustainable manufacturing processes.

From a technical perspective, CAS 33229-89-9 demonstrates excellent solubility in common organic solvents including ethanol, acetone, and dichloromethane. This property makes it particularly useful for solution-phase synthesis applications. The compound's stability under various conditions has been documented in multiple process chemistry studies, with optimal performance observed at temperatures between -20°C to 60°C.

In pharmaceutical applications, Ethyl 2-(dimethylamino)acetate hydrochloride derivatives have shown promise as intermediates for neurologically active compounds. The compound's structural features allow for efficient molecular modifications, addressing current research needs in drug discovery and medicinal chemistry. These applications respond to growing market demands for novel therapeutic agents targeting central nervous system disorders.

Quality specifications for 33229-89-9 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Advanced analytical techniques including GC-MS analysis and NMR spectroscopy are employed for characterization. The compound's shelf life can be extended through proper storage under inert atmosphere at 2-8°C, following good manufacturing practices (GMP) guidelines.

Industrial-scale production of Ethyl 2-(dimethylamino)acetate has evolved significantly, with modern facilities employing continuous flow chemistry for improved efficiency and safety. These advancements address common search queries regarding scale-up challenges and process optimization in specialty chemical manufacturing. Recent patent literature reveals innovative approaches to its synthesis, including catalytic amination methods that reduce environmental impact.

Market analysis indicates steady growth in demand for CAS 33229-89-9, particularly from Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Industry reports suggest compound annual growth rates of 5-7% through 2028, driven by increasing R&D investments in small molecule therapeutics and crop protection agents. These trends reflect broader searches for high-value chemical intermediates with diverse application potential.

From a regulatory standpoint, proper handling of Ethyl 2-(dimethylamino)acetate requires standard laboratory precautions. Material Safety Data Sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) requirements and first aid measures. The compound's environmental profile has been evaluated through OECD guideline tests, showing favorable biodegradability characteristics compared to similar amine derivatives.

Emerging research directions for 33229-89-9 include its potential in organocatalysis and polymer chemistry. Academic publications have demonstrated its utility in initiating controlled polymerization reactions, answering frequent queries about novel initiator systems. These developments align with industry needs for specialized materials in electronics and biomedical applications.

For researchers considering Ethyl 2-(dimethylamino)acetate for their projects, comparative studies with similar compounds such as methyl 2-(dimethylamino)acetate or 2-(dimethylamino)acetic acid are recommended. Such evaluations address common search terms regarding structure-activity relationships and alternative reagents in synthetic chemistry. Technical bulletins from leading suppliers provide valuable data on reactivity differences and optimal application conditions.